Cas no 17061-62-0 (N,N-Bis(4-methoxybenzyl)amine)

• Product Name: N,N-Bis(4-methoxybenzyl)amine
• CAS No: 17061-62-0
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• MDL: MFCD00277836
• CID: 834819
• PubChem ID: 714952
• Update Time: 2025-06-08

N,N-Bis(4-methoxybenzyl)amine Chemical and Physical Properties

Names and Identifiers

• Bis(4-methoxybenzyl)amine
• Benzenemethanamine, 4-methoxy-N-[(4-methoxyphenyl)methyl]-
• Bis-(4-methoxy-benzyl)-amine
• Bis-(4-methoxybenzyl)-amine
• N,N-bis(4-methoxybenzyl)amine
• 1-(4-methoxyphenyl)-N-[(4-methoxyphenyl)methyl]methanamine
• CHEMBRDG-BB 5550428
• Bis(4-methoxybenzyl)
• bis[(4-methoxyphenyl)methyl]amine
• bis-(4-methoxybenzyl)amine
• PubChem23909
• BAS 04881700
• di(4-methoxybenzyl)amine
• Maybridge1_007781
• bis(para-methoxybenzyl)amine
• Cambridge id 5550428
• Oprea1_126777
• bis-(4-methoxybenzyl )amine
• KSC495E4N
• HMS563J15
• N,N-Bis(4-methoxybenzyl)amine

• MDL： MFCD00277836
• Inchi： 1S/C16H19NO2/c1-18-15-7-3-13(4-8-15)11-17-12-14-5-9-16(19-2)10-6-14/h3-10,17H,11-12H2,1-2H3
• InChI Key： HBKPDEWGANZHJO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 257.14200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 207
• Topological Polar Surface Area: 30.5

Experimental Properties

• Density: 1.073
• Melting Point: 35-37°C
• Boiling Point: 384℃ at 760 mmHg
• Flash Point: 161℃
• PSA: 30.49000
• LogP: 3.38450

N,N-Bis(4-methoxybenzyl)amine Security Information

• Signal Word：Warning
• Hazard Statement： H314; H318
• Warning Statement： P260; P303+P361+P353; P305+P351+P338; P301+P330+P331; P405; P501
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on N,N-Bis(4-methoxybenzyl)amine

Recent Advances in the Study of N,N-Bis(4-methoxybenzyl)amine (CAS: 17061-62-0) in Chemical and Biomedical Research

N,N-Bis(4-methoxybenzyl)amine (CAS: 17061-62-0) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its bis(4-methoxybenzyl)amine structure, has been explored for its role as a versatile intermediate in the synthesis of pharmacologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases.

One of the key areas of research involving N,N-Bis(4-methoxybenzyl)amine is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound as a building block to develop selective kinase inhibitors with improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of N,N-Bis(4-methoxybenzyl)amine in the synthesis of a new class of EGFR inhibitors, which showed promising activity against non-small cell lung cancer (NSCLC) cell lines.

In addition to its role in oncology, N,N-Bis(4-methoxybenzyl)amine has also been investigated for its potential in central nervous system (CNS) drug discovery. A recent study in Bioorganic & Medicinal Chemistry Letters reported the compound's utility in the design of serotonin receptor modulators, which could have implications for treating neurological disorders such as depression and anxiety. The study emphasized the compound's ability to enhance blood-brain barrier permeability, a critical factor in CNS drug development.

Another emerging application of N,N-Bis(4-methoxybenzyl)amine is in the field of antimicrobial research. With the rise of antibiotic-resistant pathogens, there is an urgent need for novel antimicrobial agents. A 2022 study in Antimicrobial Agents and Chemotherapy explored the compound's potential as a scaffold for designing new antibacterial and antifungal agents. The researchers synthesized derivatives of N,N-Bis(4-methoxybenzyl)amine and evaluated their activity against multidrug-resistant strains, revealing several promising candidates for further development.

Despite these advancements, challenges remain in the optimization of N,N-Bis(4-methoxybenzyl)amine-based compounds. Issues such as metabolic stability, toxicity, and selectivity need to be addressed to fully realize their therapeutic potential. Future research directions may include structural modifications to improve these properties, as well as in vivo studies to validate efficacy and safety. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this promising area of research.

In conclusion, N,N-Bis(4-methoxybenzyl)amine (CAS: 17061-62-0) represents a valuable tool in the toolkit of medicinal chemists. Its versatility as a synthetic intermediate and its potential in diverse therapeutic areas make it a compound of significant interest. As research continues to uncover new applications and optimize its properties, this compound is poised to contribute to the development of next-generation therapeutics.